Cas no 676-22-2 (trans,trans,trans-1,5,9-Cyclododecatrene)

• Product name: trans,trans,trans-1,5,9-Cyclododecatrene
• CAS No: 676-22-2
• MF: C₁₂H₁₈
• MW: 162.27132
• MDL: MFCD00003720
• CID: 82951
• PubChem ID: 24854035

trans,trans,trans-1,5,9-Cyclododecatrene Chemical and Physical Properties

Names and Identifiers

• Cyclododecatriene-1,5,9
• trans,trans,trans-1,5,9-Cyclododecatriene
• 1,5,9-trans,trans,trans-cyclododecatriene
• all-trans-cyclododeca-1,5,9-triene
• cis,trans,cis-1,2,3,4-Tetracarboxy-cyclobutan
• cis-1,2,3,4-cyclopentanetetracarboxylic acid
• Cyclopentan-1,2,3,4-tetracarbonsaeure
• trans,trans,trans-1,2,3,4-c
• trans,trans,trans-1,2,3,4-cyclopentanetetracarboxylic acid
• trans,trans,trans-Cyclobutanetetracalboxylic acid
• trans,trans,trans-cyclodeca-1,5,9-triene
• trans-trans-trans-Cyclobutan-tetracarbonsaeure-(1,2,3,4)
• ZOLLIQAKMYWTBR-MOLCZBCNSA-N
• DTXCID5065308
• trans,cis,cis-1,5,9-Cyclododecatriene
• trans-1,5,9-cyclododecatriene
• W-109148
• cis,trans,trans-Cyclododeca-1,5,9-triene
• 4736-48-5
• DTXSID8027581
• AI3-26695
• NCGC00254420-01
• (1Z,5Z,9Z)-1,5,9-Cyclododecatriene
• UN 2518
• 1,5,9-Cyclododecatriene (Z,E,E)
• DTXSID001032268
• N0YIL178LP
• UNII-N0YIL178LP
• 1,5,9-Cyclododecatriene, (1Z,5Z,9Z)-
• EC 225-533-8
• trans,trans,trans-1,5,9-Cyclododecatriene, 97%, stab. with 30-50ppm 4-tert-butylcatechol
• UNII-6Q5S1IRJ4Q
• 6Q5S1IRJ4Q
• 1,5,9-CYCLODODECATRIENE
• Tox21_300401
• UN2518
• cis,cis,cis-Cyclododeca-1,5,9-triene
• trans,trans,cis-1,5,9-Cyclododecatriene
• (1Z,5Z,9Z)-cyclododeca-1,5,9-triene
• (Z,E,E)-CDT
• (Z,Z,Z)-Cyclododeca-1,5,9-triene
• 1,5,9-Cyclododecatriene, (Z,Z,Z)-
• CAS-4904-61-4
• HSDB 6481
• 2765-29-9
• 1,5,9-Cyclododecatriene, cis,cis,cis-
• 4904-61-4
• EINECS 225-533-8
• 1,5,9-Cyclododecatriene [UN2518] [Poison]
• AKOS015913186
• 676-22-2
• 1,5,9-Cyclododecatriene, (E,E,E)-
• cyclododeca-1cis,5cis,9cis-triene
• Q161541
• CDT (VAN)
• NSC 72433
• 706-31-0
• 1,5,9-Cyclooctatriene
• trans,trans,trans-1,5,9-Cyclododecatrene

• MDL： MFCD00003720
• Inchi： InChI=1S/C12H18/c1-2-4-6-8-10-12-11-9-7-5-3-1/h1-2,7-10H,3-6,11-12H2/b2-1+,9-7+,10-8+
• InChI Key： ZOLLIQAKMYWTBR-FFWAUJBHSA-N
• SMILES： C1CC=CCCC=CCCC=C1 |t:2,6,10|
• BRN： 969880

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystals.
• Density: 0.89 g/mL at 20 °C(lit.)
• Melting Point: 33-35 °C (lit.)
• Boiling Point: 237-238 °C(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: 1.5082 (estimate)
• PSA: 0.00000
• LogP: 4.00920
• Solubility: Insoluble in water.
• Vapor Pressure: 0.1±0.2 mmHg at 25°C

trans,trans,trans-1,5,9-Cyclododecatrene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2518 6
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：GU2310000
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Hazard Level：6.1
• Safety Term：6.1
• Risk Phrases：R34; R43
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)